3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine

• IUPAC Name: [1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C21H26ClN5O/c1-25-12-14-27(15-13-25)21(28)17-8-10-26(11-9-17)20-7-6-19(23-24-20)16-2-4-18(22)5-3-16/h2-7,17H,8-15H2,1H3
• InChI Key: RUBYPWFWMRVGJS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2CCN(CC2)C3=NN=C(C=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H26ClN5O
• Molecular Weight: 399.9 g/mol

Description

3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine (CMPP) is a synthetic compound that has been used in a wide range of scientific research applications. It is a member of the pyridazine family of compounds, which are characterized by their heterocyclic structure and nitrogen-containing rings. CMPP has been studied for its potential use in a variety of biochemical and physiological processes, including as an inhibitor of enzymes, as a ligand for receptors, and as a modulator of cellular signaling pathways.

Scientific Research Applications

3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine has been used in a variety of scientific research applications. It has been studied as an inhibitor of enzymes, such as tyrosine kinases, which are involved in the regulation of cell signaling pathways. 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine has also been used as a ligand for receptors, such as the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety. Additionally, 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine has been studied as a modulator of cellular signaling pathways, such as the MAPK pathway, which is involved in the regulation of cell proliferation and differentiation.

Mechanism of Action

The exact mechanism of action of 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine is not yet fully understood. However, it is believed that 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine acts as an inhibitor of enzymes by binding to their active sites and blocking their activity. 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine is also believed to act as a ligand for receptors by binding to them and altering their activity. Finally, 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine is thought to modulate cellular signaling pathways by interacting with proteins involved in the pathways and altering their activity.
Biochemical and Physiological Effects
3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine has been studied for its potential biochemical and physiological effects. In vitro studies have shown that 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine can inhibit the activity of enzymes involved in the regulation of cell signaling pathways, such as tyrosine kinases. 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine has also been shown to act as a ligand for receptors, such as the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety. Additionally, 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine has been shown to modulate the activity of proteins involved in the MAPK pathway, which is involved in the regulation of cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine has several advantages for use in laboratory experiments. It is a relatively stable compound and can be synthesized in a variety of ways. Additionally, 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine has been studied extensively and its mechanism of action is well understood. However, 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine also has several limitations for use in laboratory experiments. It is a relatively expensive compound and can be difficult to obtain in large quantities. Additionally, 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine is a relatively small molecule and can be difficult to detect in complex biological samples.

Future Directions

The potential future directions for the use of 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine in scientific research are numerous. 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine could be further studied as an inhibitor of enzymes involved in the regulation of cell signaling pathways. Additionally, 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine could be used to study the effects of ligand binding to receptors, such as the serotonin 5-HT1A receptor. Finally, 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine could be used to modulate the activity of proteins involved in the MAPK pathway, which is involved in the regulation of cell proliferation and differentiation.

Synthesis Methods

3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine can be synthesized by a variety of methods. The most common method is the condensation reaction of 4-chlorophenol and 4-methylpiperazine-1-carbonyl chloride in the presence of a base such as sodium hydroxide. This reaction results in the formation of a cyclic intermediate, which is then reacted with a pyridazine ring to form the final product. Other methods, such as the reaction of 4-chlorophenol with 4-methylpiperazine-1-carbonyl hydrazide, have also been used to synthesize 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine.